Cas no 2488-54-2 (1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene)

1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene is a fluorinated aromatic compound featuring both a chloro and a difluoromethanesulfonyl group adjacent to a nitro substituent. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of agrochemicals and pharmaceuticals. The difluoromethanesulfonyl group enhances electrophilic properties, while the nitro and chloro groups provide sites for further functionalization. Its stability under various reaction conditions allows for versatile applications in cross-coupling and nucleophilic substitution reactions. The compound’s well-defined reactivity profile ensures consistent performance in multi-step synthetic pathways, contributing to its utility in industrial and research settings.

1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene structure

2488-54-2 structure

Product Name:1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene

CAS No:2488-54-2

MF:C₇H₄ClF₂NO₄S

MW:271.62576675415

MDL:MFCD00656652

CID:276651

PubChem ID:296306

Update Time:2025-10-14

1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- Benzene,1-chloro-4-[(difluoromethyl)sulfonyl]-2-nitro-
- 1-chloro-4-(difluoromethylsulfonyl)-2-nitrobenzene
- < 4-Chlor-3-nitro-phenyl> -difluormethyl-sulfon
- 1-Chlor-2-nitro-4-(difluormethylsulfonyl)benzol
- 1-chloro-4-((difluoromethyl)sulfonyl)-2-nitrobenzene
- 1-chloro-4-[(difluoromethyl)sulphonyl]-2-nitrobenzene
- AC1L6PXN
- AG-A-19495
- CTK5I2565
- NSC166348
- PC32172
- 2488-54-2
- MFCD00656652
- NSC-166348
- EN300-73641
- Z56755994
- 1-chloro-4-difluoromethanesulfonyl-2-nitrobenzene
- AKOS034450812
- DTXSID50304580
- CAA48854
- JOZYBWSIYOLHHH-UHFFFAOYSA-N
- 1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene
- MDL： MFCD00656652
- Inchi： 1S/C7H4ClF2NO4S/c8-5-2-1-4(3-6(5)11(12)13)16(14,15)7(9)10/h1-3,7H
- InChI Key： JOZYBWSIYOLHHH-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(C(F)F)(=O)=O

Computed Properties

Exact Mass: 270.95182
Monoisotopic Mass: 270.952
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 364
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 88.3Å²

Experimental Properties

Density: 1.633
Boiling Point: 400.2°C at 760 mmHg
Flash Point: 195.9°C
Refractive Index: 1.528
PSA: 77.28
LogP: 3.84850

1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene Pricemore >>

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TRC	B432730-25mg	1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene	2488-54-2		25mg	$ 50.00	2022-06-07
TRC	B432730-50mg	1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene	2488-54-2		50mg	$ 95.00	2022-06-07
TRC	B432730-250mg	1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene	2488-54-2		250mg	$ 320.00	2022-06-07
Enamine	EN300-73641-0.05g	1-chloro-4-difluoromethanesulfonyl-2-nitrobenzene	2488-54-2	95%	0.05g	$66.0	2023-02-12
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Enamine	EN300-73641-0.5g	1-chloro-4-difluoromethanesulfonyl-2-nitrobenzene	2488-54-2	95%	0.5g	$271.0	2023-02-12
Enamine	EN300-73641-1.0g	1-chloro-4-difluoromethanesulfonyl-2-nitrobenzene	2488-54-2	95%	1.0g	$371.0	2023-02-12
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